Cas no 2377608-57-4 (2,5-Dinitrothiophene-3-boronic acid)
2377608-57-4 structure
Product Name:2,5-Dinitrothiophene-3-boronic acid
CAS No:2377608-57-4
MF:C4H3BN2O6S
MW:217.952419519424
CID:5071096
Update Time:2025-07-29
2,5-Dinitrothiophene-3-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dinitrothiophene-3-boronic acid
- (2,5-DINITROTHIOPHEN-3-YL)BORONIC ACID
- C4H3BN2O6S
- Y2237
-
- Inchi： 1S/C4H3BN2O6S/c8-5(9)2-1-3(6(10)11)14-4(2)7(12)13/h1,8-9H
- InChI Key： PWEOLFDEXPOHGM-UHFFFAOYSA-N
- SMILES： S1C(=CC(B(O)O)=C1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 217.9804872 g/mol
- Monoisotopic Mass: 217.9804872 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 160
- Molecular Weight: 217.96
2,5-Dinitrothiophene-3-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR906301-250mg |
2,5-Dinitrothiophene-3-boronic acid |
2377608-57-4 | 98% | 250mg |
£196.00 | 2025-02-21 | |
| Apollo Scientific | OR906301-1g |
2,5-Dinitrothiophene-3-boronic acid |
2377608-57-4 | 98% | 1g |
£417.00 | 2025-02-21 | |
| A2B Chem LLC | AJ15638-250mg |
2,5-Dinitrothiophene-3-boronic acid |
2377608-57-4 | 98% | 250mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15638-1g |
2,5-Dinitrothiophene-3-boronic acid |
2377608-57-4 | 98% | 1g |
$358.00 | 2024-04-20 |
2,5-Dinitrothiophene-3-boronic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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